Cas no 1352484-21-9 (4-[5-(1-Ethyl-pyrrolidin-2-yl)-3-methyl-pyridin-2-yl]-morpholine)

• Product Name: 4-[5-(1-Ethyl-pyrrolidin-2-yl)-3-methyl-pyridin-2-yl]-morpholine
• CAS No: 1352484-21-9
• MF: C₁₆H₂₅N₃O
• MW: 275.38920378685
• CID: 5149651
• Update Time: 2025-07-08

4-[5-(1-Ethyl-pyrrolidin-2-yl)-3-methyl-pyridin-2-yl]-morpholine Chemical and Physical Properties

Names and Identifiers

• 4-[5-(1-Ethyl-pyrrolidin-2-yl)-3-methyl-pyridin-2-yl]-morpholine

• Inchi： 1S/C16H25N3O/c1-3-18-6-4-5-15(18)14-11-13(2)16(17-12-14)19-7-9-20-10-8-19/h11-12,15H,3-10H2,1-2H3
• InChI Key： IRALUGSUEXLGFR-UHFFFAOYSA-N
• SMILES： N1(C2=NC=C(C3CCCN3CC)C=C2C)CCOCC1

Additional information on 4-[5-(1-Ethyl-pyrrolidin-2-yl)-3-methyl-pyridin-2-yl]-morpholine

Comprehensive Overview of 4-[5-(1-Ethyl-pyrrolidin-2-yl)-3-methyl-pyridin-2-yl]-morpholine (CAS No. 1352484-21-9)

4-[5-(1-Ethyl-pyrrolidin-2-yl)-3-methyl-pyridin-2-yl]-morpholine (CAS No. 1352484-21-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of heterocyclic compounds, which are widely studied for their diverse biological activities and utility in drug development. The presence of both pyrrolidine and morpholine moieties in its structure makes it a promising candidate for further exploration in medicinal chemistry.

One of the key reasons for the growing interest in 4-[5-(1-Ethyl-pyrrolidin-2-yl)-3-methyl-pyridin-2-yl]-morpholine is its potential role in the development of central nervous system (CNS) therapeutics. Researchers are particularly intrigued by its ability to interact with neurotransmitter receptors, which could pave the way for novel treatments for neurological disorders. The compound's molecular weight and lipophilicity are also being studied to assess its blood-brain barrier permeability, a critical factor for CNS-active drugs.

In addition to its pharmaceutical applications, CAS No. 1352484-21-9 is being investigated for its utility in catalysis and material science. The morpholine ring, in particular, is known for its versatility in forming stable complexes with metals, making it valuable in ligand design for catalytic processes. This dual functionality highlights the compound's broad applicability across multiple scientific disciplines.

Recent advancements in computational chemistry have enabled researchers to model the 3D structure of 4-[5-(1-Ethyl-pyrrolidin-2-yl)-3-methyl-pyridin-2-yl]-morpholine with high precision. These simulations provide insights into its conformational stability and intermolecular interactions, which are crucial for understanding its behavior in biological systems. Such studies are often complemented by spectroscopic techniques like NMR and mass spectrometry to validate the compound's purity and structural integrity.

The synthesis of CAS No. 1352484-21-9 typically involves multi-step organic reactions, including cyclization and functional group transformations. Optimizing these synthetic routes is a focal point for chemists aiming to improve yield and scalability. Green chemistry principles are increasingly being applied to reduce the environmental impact of these processes, aligning with the global push for sustainable chemical manufacturing.

From a commercial perspective, the demand for 4-[5-(1-Ethyl-pyrrolidin-2-yl)-3-methyl-pyridin-2-yl]-morpholine is expected to rise as its applications become more defined. Suppliers and manufacturers are investing in high-throughput screening methods to meet the needs of research institutions and pharmaceutical companies. Quality control measures, such as HPLC analysis, ensure that the compound meets the stringent standards required for scientific and industrial use.

In summary, 4-[5-(1-Ethyl-pyrrolidin-2-yl)-3-methyl-pyridin-2-yl]-morpholine (CAS No. 1352484-21-9) represents a compelling area of study with far-reaching implications. Its structural complexity and functional diversity make it a valuable asset in drug discovery, catalysis, and material science. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing scientific and technological innovation.